Cas no 105873-69-6 (1,2,3,7-Octanetetrol, 3,7-dimethyl-)

• Product Name: 1,2,3,7-Octanetetrol, 3,7-dimethyl-
• CAS No: 105873-69-6
• MF: C₁₀H₂₂O₄
• MW: 206.279284000397
• CID: 1168982
• Update Time: 2024-07-26

1,2,3,7-Octanetetrol, 3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,3,7-Octanetetrol, 3,7-dimethyl-

• Inchi： 1S/C10H22O4/c1-9(2,13)5-4-6-10(3,14)8(12)7-11/h8,11-14H,4-7H2,1-3H3
• InChI Key： UWRGONHVPULUGX-UHFFFAOYSA-N
• SMILES： C(O)C(O)C(C)(O)CCCC(C)(O)C

Computed Properties

• Exact Mass: 206.15186

Experimental Properties

• Density: 1.120±0.06 g/cm3(Predicted)
• Boiling Point: 399.1±37.0 °C(Predicted)
• PSA: 80.92
• pka: 14.43±0.29(Predicted)